Cas no 38712-57-1 (3-(3-nitrophenyl)-2-oxopropanoic acid)
38712-57-1 structure
Product Name:3-(3-nitrophenyl)-2-oxopropanoic acid
CAS No:38712-57-1
MF:C9H7NO5
MW:209.155582666397
CID:1490870
PubChem ID:15716407
Update Time:2025-04-21
3-(3-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 3-nitro-a-oxo-
- 3-(3-nitrophenyl)-2-oxopropanoic acid
- 38712-57-1
- EN300-1851723
- AKOS000142741
- SCHEMBL1694325
- 3-Nitro-I+/--oxobenzenepropanoic acid
- DTXSID201298147
- SY338839
- MFCD01138527
-
- Inchi: 1S/C9H7NO5/c11-8(9(12)13)5-6-2-1-3-7(4-6)10(14)15/h1-4H,5H2,(H,12,13)
- InChI Key: JTJJIPVJAFWSBS-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)CC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.03242232g/mol
- Monoisotopic Mass: 209.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 100Ų
3-(3-nitrophenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851723-0.05g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 0.05g |
$202.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-0.1g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 0.1g |
$301.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-0.25g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 0.25g |
$431.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-0.5g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 0.5g |
$679.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-1.0g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 1g |
$871.0 | 2023-06-01 | ||
| Enamine | EN300-1851723-2.5g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 2.5g |
$1707.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-5.0g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 5g |
$2525.0 | 2023-06-01 | ||
| Enamine | EN300-1851723-10.0g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 10g |
$3746.0 | 2023-06-01 | ||
| Enamine | EN300-1851723-1g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 1g |
$871.0 | 2023-09-19 | ||
| Enamine | EN300-1851723-5g |
3-(3-nitrophenyl)-2-oxopropanoic acid |
38712-57-1 | 5g |
$2525.0 | 2023-09-19 |
3-(3-nitrophenyl)-2-oxopropanoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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